Cas no 1824009-21-3 (2-(2-Bromo-5-fluorophenyl)butanoic acid)

• Product Name: 2-(2-Bromo-5-fluorophenyl)butanoic acid
• CAS No: 1824009-21-3
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 5939848
• PubChem ID: 130134765
• Update Time: 2025-05-24

2-(2-Bromo-5-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1824009-21-3
• 2-(2-bromo-5-fluorophenyl)butanoic acid
• EN300-1896817
• 2-(2-Bromo-5-fluorophenyl)butanoic acid

• Inchi： 1S/C10H10BrFO2/c1-2-7(10(13)14)8-5-6(12)3-4-9(8)11/h3-5,7H,2H2,1H3,(H,13,14)
• InChI Key： VZAGEFPOGRSPKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C(=O)O)CC)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-Bromo-5-fluorophenyl)butanoic acid

2-(2-Bromo-5-fluorophenyl)butanoic acid (CAS No. 1824009-21-3)

2-(2-Bromo-5-fluorophenyl)butanoic acid, a compound with the CAS number 1824009-21-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a butanoic acid group attached to a phenyl ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 2-(2-Bromo-5-fluorophenyl)butanoic acid involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in drug development and other high-tech industries. Researchers have also explored the use of catalytic systems to streamline the production of this compound, ensuring scalability for large-scale manufacturing.

In terms of chemical properties, 2-(2-Bromo-5-fluorophenyl)butanoic acid exhibits high stability under standard conditions, though it can undergo specific reactions under controlled environments. Its solubility in various solvents has been extensively studied, with findings indicating moderate solubility in polar solvents and limited solubility in non-polar solvents. These properties are crucial for its application in pharmaceutical formulations, where precise drug delivery systems are often required.

The biological activity of 2-(2-Bromo-5-fluorophenyl)butanoic acid has been a focal point of recent research. Studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents targeting specific diseases. For instance, researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors, suggesting its role in treating conditions such as inflammation, neurodegenerative disorders, and certain types of cancer. These findings underscore the importance of further preclinical studies to evaluate its efficacy and safety profile.

From an environmental perspective, the ecological impact of 2-(2-Bromo-5-fluorophenyl)butanoic acid has been assessed through biodegradation studies. Results indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for responsible handling and disposal practices to minimize environmental contamination. Regulatory agencies have emphasized the importance of adhering to safety guidelines when working with this compound to ensure both human health and ecological sustainability.

In conclusion, 2-(2-Bromo-5-fluorophenyl)butanoic acid (CAS No. 1824009-21-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions in pharmaceuticals and beyond. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for leveraging this compound's full potential.